2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride

• IUPAC Name: 2-(cyclohexylmethylamino)-1-phenylethanol;hydrochloride
• InChI: InChI=1S/C15H23NO.ClH/c17-15(14-9-5-2-6-10-14)12-16-11-13-7-3-1-4-8-13;/h2,5-6,9-10,13,15-17H,1,3-4,7-8,11-12H2;1H
• InChI Key: UAEMOTPXRGLZKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNCC(C2=CC=CC=C2)O.Cl
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol

Description

2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a selective alpha-2 adrenergic receptor agonist that is commonly used as a research tool in pharmacology and neuroscience.

Scientific Research Applications

2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride is widely used as a research tool in pharmacology and neuroscience due to its selective alpha-2 adrenergic receptor agonist activity. It has been used in various studies to investigate the role of alpha-2 adrenergic receptors in the regulation of neurotransmitter release, blood pressure, and pain perception. It has also been used in studies to investigate the effects of alpha-2 adrenergic receptor agonists on cognitive function and behavior.

Mechanism of Action

2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride selectively binds to and activates alpha-2 adrenergic receptors. Activation of these receptors leads to a decrease in the release of norepinephrine and other neurotransmitters, resulting in a decrease in sympathetic nervous system activity. This leads to a decrease in heart rate, blood pressure, and pain perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride are primarily mediated through its selective activation of alpha-2 adrenergic receptors. Activation of these receptors leads to a decrease in sympathetic nervous system activity, resulting in a decrease in heart rate, blood pressure, and pain perception. It has also been shown to have cognitive-enhancing effects and may have potential applications in the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride is its selective alpha-2 adrenergic receptor agonist activity, which makes it a useful tool for investigating the role of these receptors in various physiological processes. However, one of the limitations of this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving 2-[(cyclohexylmethyl)amino]-1-phenylethanol hydrochloride. One area of interest is its potential applications in the treatment of cognitive disorders, such as Alzheimer's disease and attention deficit hyperactivity disorder. Another area of interest is its potential applications in the treatment of pain, particularly chronic pain. Further research is also needed to investigate the potential off-target effects of this compound and to develop more selective alpha-2 adrenergic receptor agonists.